Cas no 72338-90-0 (2-Imidazolidinone, 1-(phenylmethyl)-3-(4-piperidinyl)-)

• Product Name: 2-Imidazolidinone, 1-(phenylmethyl)-3-(4-piperidinyl)-
• CAS No: 72338-90-0
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• MDL: MFCD15005327
• CID: 4157897
• PubChem ID: 23463827
• Update Time: 2025-05-24

2-Imidazolidinone, 1-(phenylmethyl)-3-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 1-(phenylmethyl)-3-(4-piperidinyl)-
• 1-Benzyl-3-piperidin-4-ylimidazolidin-2-one
• 1-(benzyl)-3-(4-piperidyl)imidazolidin-2-one
• 1-(phenylmethyl)-3-(4-piperidinyl)-2-imidazolidinone
• 1-(phenylmethyl)-3-(4-piperidyl)imidazolidin-2-one
• 1-(phenylmethyl)-3-piperidin-4-yl-imidazolidin-2-one
• 1-(phenylmethyl)-3-piperidin-4-ylimidazolidin-2-one
• 72338-90-0
• CS-0326542
• AKOS002025828
• SCHEMBL2855094
• 1-benzyl-3-(piperidin-4-yl)imidazolidin-2-one
• ALBB-020473
• A1-01225
• CCG-185211

• MDL： MFCD15005327
• Inchi： 1S/C15H21N3O/c19-15-17(12-13-4-2-1-3-5-13)10-11-18(15)14-6-8-16-9-7-14/h1-5,14,16H,6-12H2
• InChI Key： BJRBCTOJFSIBEA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)CCN1C1CCNCC1

Computed Properties

• Exact Mass: 259.168462302Da
• Monoisotopic Mass: 259.168462302Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.6Ų

Additional information on 2-Imidazolidinone, 1-(phenylmethyl)-3-(4-piperidinyl)-

Comprehensive Overview of 2-Imidazolidinone, 1-(phenylmethyl)-3-(4-piperidinyl)- (CAS No. 72338-90-0)

The compound 2-Imidazolidinone, 1-(phenylmethyl)-3-(4-piperidinyl)- (CAS No. 72338-90-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining an imidazolidinone core with phenylmethyl and piperidinyl substituents, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurological and inflammatory pathways.

One of the most searched questions about CAS No. 72338-90-0 is its role in medicinal chemistry. Recent studies highlight its applicability as a scaffold for designing small-molecule inhibitors, which are critical in treating diseases like Alzheimer's and Parkinson's. The piperidinyl moiety, in particular, is known for enhancing blood-brain barrier permeability, a hot topic in neuropharmacology. This aligns with the growing demand for central nervous system (CNS) therapeutics, a trending focus in 2024.

Another area of interest is the compound's synthetic accessibility. Chemists often search for efficient routes to produce 1-(phenylmethyl)-3-(4-piperidinyl)-2-imidazolidinone due to its utility in multi-step synthesis. Optimized protocols using catalytic hydrogenation or microwave-assisted reactions have been discussed in recent literature, addressing the need for greener and faster methodologies. These advancements resonate with the global push toward sustainable chemistry.

From a commercial perspective, 72338-90-0 is listed in catalogs of specialty chemical suppliers, often under the keyword pharmaceutical intermediates. Its stability and solubility properties make it suitable for high-throughput screening (HTS) applications, a technique widely adopted in drug discovery pipelines. This connects to the rising popularity of AI-driven drug design, where such intermediates are virtually screened for binding affinities.

In summary, 2-Imidazolidinone, 1-(phenylmethyl)-3-(4-piperidinyl)- represents a promising candidate for both academic and industrial research. Its relevance to CNS drug development, green synthesis, and computational chemistry positions it at the intersection of cutting-edge scientific trends. As demand for novel therapeutics grows, this compound is likely to remain a focal point in organic synthesis and medicinal chemistry discussions.